Cas no 156778-41-5 (1,1'-Biphenyl, 3-fluoro-4'-(trifluoromethoxy)-)

• Product Name: 1,1'-Biphenyl, 3-fluoro-4'-(trifluoromethoxy)-
• CAS No: 156778-41-5
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• CID: 3801489
• PubChem ID: 46313774
• Update Time: 2025-04-22

1,1'-Biphenyl, 3-fluoro-4'-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-fluoro-4'-(trifluoromethoxy)-
• JLXDSYZPEHUPFB-UHFFFAOYSA-N
• 156778-41-5
• 3-Fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8F4O/c14-11-3-1-2-10(8-11)9-4-6-12(7-5-9)18-13(15,16)17/h1-8H
• InChI Key： JLXDSYZPEHUPFB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 256.05112752Da
• Monoisotopic Mass: 256.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų